Cas no 1353962-48-7 (benzyl 4-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate)

• Product Name: benzyl 4-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate
• CAS No: 1353962-48-7
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 2157119
• PubChem ID: 66564289
• Update Time: 2025-07-24

benzyl 4-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Hydroxy-ethyl)-methyl-amino]-piperidine-1-carboxylic acid benzyl ester
• Benzyl 4-((2-hydroxyethyl)(methyl)amino)piperidine-1-carboxylate
• BENZYL 4-[(2-HYDROXYETHYL)(METHYL)AMINO]PIPERIDINE-1-CARBOXYLATE
• AM93216
• 4-[(2-Hydroxyethyl)methylamino]piperidine-1-carboxylic acid benzyl ester
• benzyl 4-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate

• Inchi： 1S/C16H24N2O3/c1-17(11-12-19)15-7-9-18(10-8-15)16(20)21-13-14-5-3-2-4-6-14/h2-6,15,19H,7-13H2,1H3
• InChI Key： SKUMVDDGCQFKLN-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC(CC1)N(C)CCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 311
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on benzyl 4-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate

Research Brief on Benzyl 4-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate (CAS: 1353962-48-7): Recent Advances and Applications

Benzyl 4-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate (CAS: 1353962-48-7) is a piperidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery. Recent studies have explored its applications in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. This research brief aims to summarize the latest findings related to this compound, highlighting its synthetic utility, pharmacological properties, and emerging applications.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of benzyl 4-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate as a key intermediate in the synthesis of sigma-1 receptor ligands. The study demonstrated that modifications of the piperidine core, including the introduction of the 2-hydroxyethyl and methylamine groups, significantly enhanced binding affinity and selectivity. The compound's structural flexibility allows for the development of derivatives with tailored pharmacokinetic profiles, making it a promising scaffold for CNS-targeted therapies.

In addition to its role in CNS drug development, recent research has explored the compound's potential in enzyme inhibition. A 2024 preprint on bioRxiv reported that derivatives of benzyl 4-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate exhibited inhibitory activity against histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The study utilized molecular docking and in vitro assays to identify optimal structural configurations for HDAC inhibition, suggesting that further optimization could yield potent therapeutic candidates.

The synthetic accessibility of benzyl 4-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate has also been a focus of recent investigations. A 2023 paper in Organic Letters described a streamlined, high-yield synthesis route using catalytic hydrogenation and carboxylation techniques. This advancement addresses previous challenges related to scalability and purity, paving the way for broader industrial and academic applications. The study emphasized the compound's stability under various reaction conditions, which is critical for its use in multi-step synthetic pathways.

Looking ahead, researchers are exploring the compound's potential in targeted drug delivery systems. Preliminary data from a 2024 conference presentation at the American Chemical Society (ACS) meeting highlighted its utility in prodrug design, where the hydroxyl and carboxylate functionalities enable conjugation with therapeutic payloads. This approach could enhance drug solubility and bioavailability, particularly for poorly water-soluble agents. Further studies are underway to evaluate its performance in vivo.

In conclusion, benzyl 4-(2-hydroxyethyl)(methyl)aminopiperidine-1-carboxylate (CAS: 1353962-48-7) continues to be a valuable tool in medicinal chemistry, with recent advancements underscoring its versatility in drug discovery and development. Its applications span CNS therapeutics, enzyme inhibition, and drug delivery, supported by ongoing improvements in synthetic methodologies. Future research is expected to further elucidate its pharmacological potential and expand its utility in addressing unmet medical needs.